molecular formula C4H5ClN2O B6148481 2-(1-chloroethyl)-1,3,4-oxadiazole CAS No. 1250037-50-3

2-(1-chloroethyl)-1,3,4-oxadiazole

Cat. No. B6148481
CAS RN: 1250037-50-3
M. Wt: 132.5
InChI Key:
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Description

Chloroethyl chloroformates (chemical formula: C3H4Cl2O2) are a pair of related chemical compounds . They can be used to form protecting groups and as N-dealkylating agents . 2-(1-chloroethyl)-1,3-oxazole hydrochloride has a CAS Number of 2613387-38-3 .


Synthesis Analysis

The synthesis of chloroethyl chloroformate involves the reaction between the chloroformate and the aluminium chloride catalyst . The temperature is maintained for 2 hours between 20° and 25° C. after the chloroformate has been added .


Molecular Structure Analysis

The molecular structure of chloroethyl chloroformate is represented by the chemical formula C3H4Cl2O2 . The molecular weight of this compound is 142.96 g·mol−1 .


Chemical Reactions Analysis

Chloroethyl chloroformates can be used to form protecting groups and as N-dealkylating agents . They are listed as extremely hazardous substances .


Physical And Chemical Properties Analysis

Chloroethyl chloroformate has a molar mass of 142.96 g·mol−1 .

Mechanism of Action

The electrophile in the reaction is CH3+. It is formed by reaction between the chloromethane and the aluminium chloride catalyst .

Safety and Hazards

Chloroethyl chloroformate is listed as an extremely hazardous substance . It causes severe skin burns and eye damage, and is toxic if inhaled .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-chloroethyl)-1,3,4-oxadiazole involves the reaction of 2-amino-5-chloroethyl-1,3,4-oxadiazole with thionyl chloride.", "Starting Materials": [ "2-amino-5-chloroethyl-1,3,4-oxadiazole", "thionyl chloride" ], "Reaction": [ "To a solution of 2-amino-5-chloroethyl-1,3,4-oxadiazole in dry dichloromethane, add thionyl chloride dropwise at room temperature.", "Stir the reaction mixture for 2-3 hours at room temperature.", "Remove the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 2-(1-chloroethyl)-1,3,4-oxadiazole as a white solid." ] }

CAS RN

1250037-50-3

Product Name

2-(1-chloroethyl)-1,3,4-oxadiazole

Molecular Formula

C4H5ClN2O

Molecular Weight

132.5

Purity

95

Origin of Product

United States

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